Cas no 288309-15-9 (3-(3-Cyanophenyl)-2-methylacrylic Acid Ethyl Ester)

• Product Name: 3-(3-Cyanophenyl)-2-methylacrylic Acid Ethyl Ester
• CAS No: 288309-15-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD09953796
• CID: 92663
• PubChem ID: 42553307
• Update Time: 2025-04-18

3-(3-Cyanophenyl)-2-methylacrylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl (Z)-3-cyano-^a-methylcinnamate
• ETHYL (Z)-3-CYANO-ALPHA-METHYLCINNAMATE
• Ethyl (Z)-3-cyano-α-methylcinnamate
• ethyl 3-(3-cyanophenyl)-2-methylprop-2-enoate
• 2-Propenoic acid,3-(3-cyanophenyl)-2-methyl-, ethyl ester, (2Z)-
• 3-(3-Cyano-Phenyl)-2-Methyl-Acrylic Acid Ethyl Ester
• ACMC-1CP7B
• AG-E-93179
• CTK4G2161
• Ethyl (Z)-3-cyano-A'A A'A>>-methylcinnamate
• ETHYL 3-(3-CYANOPHENYL)METHACRYLATE
• (Z)-Ethyl 3-(3-cyanophenyl)-2-methylacrylate
• ethyl (Z)-3-(3-cyanophenyl)-2-methylprop-2-enoate
• 2-Propenoic acid, 3-(3-cyanophenyl)-2-methyl-, ethyl ester, (2Z)-
• 288309-15-9
• Ethyl (Z)-3-cyano- alpha -methylcinnamate
• ethyl (2Z)-3-(3-cyanophenyl)-2-methylprop-2-enoate
• (Z)-Ethyl3-(3-cyanophenyl)-2-methylacrylate
• 3-(3-Cyanophenyl)-2-methylacrylic Acid Ethyl Ester

• MDL： MFCD09953796
• Inchi： 1S/C13H13NO2/c1-3-16-13(15)10(2)7-11-5-4-6-12(8-11)9-14/h4-8H,3H2,1-2H3/b10-7-
• InChI Key： QJDAMUGGTNWDHJ-YFHOEESVSA-N
• SMILES： O(CC)C(/C(/C)=C\C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.1
• Melting Point: NA
• Boiling Point: 341.9°Cat760mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.658
• PSA: 50.09000
• LogP: 2.52468
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(3-Cyanophenyl)-2-methylacrylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3276
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters